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Compound of Interest

Compound Name: KRAS G12D inhibitor 14

Cat. No.: B10856952

Introduction

The Kirsten Rat Sarcoma Viral Oncogene Homolog (KRAS) is a pivotal signaling protein that
cycles between an active GTP-bound and an inactive GDP-bound state to regulate cellular
proliferation, differentiation, and survival.[1] Mutations in the KRAS gene are among the most
common drivers of human cancers, with the G12D mutation being particularly prevalent in
pancreatic, colorectal, and lung cancers.[2] This mutation renders the KRAS protein insensitive
to inactivation, leading to constitutive activation of downstream pro-growth signaling pathways
such as the RAF/MEK/ERK (MAPK) pathway.[1][3]

KRAS G12D inhibitor 14 is a potent and selective small molecule inhibitor that targets the
KRAS G12D mutant protein.[4][5] It binds to KRAS G12D with high affinity, decreasing the level
of its active, GTP-bound form and subsequently inhibiting downstream signaling, which leads
to reduced cancer cell proliferation and induction of apoptosis.[4][5] Accurate preparation of
stock solutions is the first critical step for ensuring reproducible and reliable results in in vitro
and in vivo experiments. This document provides a detailed protocol for the preparation,
storage, and handling of stock solutions of KRAS G12D inhibitor 14.

Data Presentation
Physicochemical Properties of KRAS G12D Inhibitor 14
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Property Value Reference
Molecular Formula C20H19F3N40OS [5]
Molecular Weight 420.45 g/mol [5]
CAS Number 2765254-39-3 [5]
Appearance Solid powder
Binding Affinity (Kd) 33nM [5]
Solubility (in DMSO) 50 mg/mL (118.92 mM) [415]
Recommended Storage Conditions
Storage )
Format Shelf Life Reference
Temperature
Powder -20°C 3years [5]
4°C 2 years [5]
Stock Solution (in
-80°C 6 months [41[5][6]
DMSO)
-20°C 1 month [4][5][6]

Experimental Protocols
Required Materials and Equipment

 KRAS G12D inhibitor 14 (powder form)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile serological pipettes and pipette tips

Vortex mixer
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Sonicator (water bath)

Analytical balance

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many laboratory applications. Adjust calculations as needed for different

desired concentrations.

Preparation: Before opening, centrifuge the vial of KRAS G12D inhibitor 14 powder briefly
to ensure all the powder is at the bottom of the vial.[7]

Weighing: Carefully weigh the desired amount of the inhibitor. For example, to prepare 1 mL
of a 10 mM stock solution, you would need 4.20 mg of the compound (see calculation
below). For small quantities, it is often recommended to dissolve the entire contents of the
vial to avoid weighing errors.[7]

Calculation: Use the following formula to calculate the required volume of DMSO:

Volume (mL) = [Mass (mg) / (Molecular Weight ( g/mol ) * Concentration (mM))] * 1000

Example for 1 mg of inhibitor to make a 10 mM stock: Volume (mL) = [1 mg / (420.45 g/mol *
10 mM)] * 1000 = 0.2378 mL

Dissolution: Add the calculated volume of anhydrous DMSO directly to the vial containing the
inhibitor.

Solubilization: To ensure complete dissolution, vortex the solution thoroughly. If particulates
are still visible, brief sonication in a water bath and gentle warming (up to 60°C) can be
applied.[5] Visually inspect the solution to ensure it is clear and free of precipitates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[4][7] The
volume of the aliquots should be based on your typical experimental needs.
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o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[4][5][6] Ensure the tubes are tightly sealed.

Stock Solution Dilution Table

The following table provides the required volume of DMSO to prepare common stock
concentrations from a given mass of KRAS G12D inhibitor 14.[4][5][8]

Desired -
. Mass of Inhibitor
Concentration

1mg 5 mg 10 mg

1mM 2.3784 mL 11.8920 mL 23.7840 mL
5mM 0.4757 mL 2.3784 mL 4.7568 mL
10 mM 0.2378 mL 1.1892 mL 2.3784 mL

Mandatory Visualizations
KRAS G12D Signaling Pathway
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Caption: The KRAS G12D signaling pathway and the inhibitory action of compound 14.
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Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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